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Compound of Interest

Compound Name: Trimethylcyclohexanol

Cat. No.: B073185

An In-depth Technical Guide to Trimethylcyclohexanol: Core Properties and Characteristics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylcyclohexanol is a cyclic alcohol with the chemical formula CoH1s0O. It exists in
various isomeric forms, with 3,3,5-trimethylcyclohexanol being a commercially significant
isomer. This compound and its derivatives are widely utilized in the fragrance, cosmetic, and
pharmaceutical industries.[1][2][3] 3,3,5-Trimethylcyclohexanol is a key intermediate in the
synthesis of various chemicals, including the vasodilator cyclandelate and the sunscreen agent
homosalate.[4][5] This technical guide provides a comprehensive overview of the basic
properties, characteristics, synthesis, and analysis of trimethylcyclohexanol, with a primary
focus on the 3,3,5-isomer.

Chemical and Physical Properties

The properties of 3,3,5-trimethylcyclohexanol can vary depending on the isomeric
composition (cis/trans ratio). The compound is a white crystalline solid or a colorless to pale
yellow liquid at room temperature with a characteristic mint-like or camphoraceous odor.[6][7][8]
It is soluble in organic solvents and has limited solubility in water.[6][8]

Quantitative Data Summary

The following table summarizes the key quantitative data for 3,3,5-trimethylcyclohexanol.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b073185?utm_src=pdf-interest
https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C116029&Mask=80
https://pmc.ncbi.nlm.nih.gov/articles/PMC8694553/
https://www.chemicalbook.com/SpectrumEN_933-48-2_1HNMR.htm
https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://www.mdpi.com/2673-8392/3/1/15
https://www.rsc.org/suppdata/d1/ob/d1ob01690c/d1ob01690c1.pdf
https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_767-54-4_1HNMR.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Selective_Hydrogenation_of_Isophorone_to_3_3_5_Trimethylcyclohexanone.pdf
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H18O/c1-7-4-8(10)6-9(2,3)5-7/h7-8,10H,4-6H2,1-3H3
https://m.chemicalbook.com/SpectrumEN_767-54-4_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H18O/c1-7-4-8(10)6-9(2,3)5-7/h7-8,10H,4-6H2,1-3H3
https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula CoH1s0 [2][9]
Molecular Weight 142.24 g/mol [2][9]
CAS Number 116-02-9 (mixture of isomers) [2][4]
933-48-2 (cis-isomer) [4]
767-54-4 (trans-isomer) [4]
Appearance White crysjtallline mass or 2]
colorless liquid
Boiling Point 197-199 °C [2]
Melting Point 37.0°C [10]
Density 0.878 g/cm3 at 40 °C [10]
Flash Point 73.9°C [10]
Vapor Pressure 0.1 mmHg at 20 °C [10]
Solubility in Water Slightly soluble [10]

Isomerism

3,3,5-Trimethylcyclohexanol exists as two main stereoisomers: cis and trans. The spatial
orientation of the hydroxyl group and the methyl group at the 5-position relative to the
cyclohexane ring determines the isomer. The ratio of these isomers can influence the physical
and chemical properties of the mixture.

Cis and trans isomers of 3,3,5-trimethylcyclohexanol.

Synthesis

The primary industrial synthesis of 3,3,5-trimethylcyclohexanol is through the hydrogenation
of isophorone (3,5,5-trimethyl-2-cyclohexen-1-one).[4][11] This process can be controlled to
favor the production of either 3,3,5-trimethylcyclohexanone or 3,3,5-trimethylcyclohexanol by
selecting appropriate catalysts and reaction conditions.
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Isophorone Catalyst
P (e.g., Ru/C, Raney Ni)

Hydrogenation

3,3,5-Trimethylcyclohexanol

Click to download full resolution via product page

Synthesis of 3,3,5-trimethylcyclohexanol from isophorone.

Experimental Protocols

Objective: To synthesize 3,3,5-trimethylcyclohexanol by the catalytic hydrogenation of
isophorone.

Materials:

Isophorone

Ruthenium on activated carbon (5% Ru) or Raney Nickel

Hydrogen gas

Solvent (optional, e.g., ethanol)

Stirred autoclave reactor

Procedure:

+ Charge the autoclave reactor with isophorone and the chosen catalyst. For example, a
weight ratio of isophorone to ruthenium of approximately 19,000:1 can be used.[12]

o If using a solvent, add it to the reactor. The reaction can also be carried out without a solvent.
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o Seal the reactor and purge it several times with an inert gas (e.g., argon or nitrogen) to
remove any oxygen.

» Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 18 to 100 bar).[12]
e Heat the reactor to the target temperature (e.g., 140 °C) while stirring.[12]

e Maintain the temperature and pressure for the duration of the reaction (e.g., 7.5 hours),
monitoring hydrogen uptake.[12]

» After the reaction is complete, cool the reactor to room temperature and carefully vent the
excess hydrogen gas.

« Filter the reaction mixture to remove the catalyst.
e The crude product can be purified by distillation.

Analytical Characterization

The purity and isomeric composition of trimethylcyclohexanol are typically determined using
gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS).
Spectroscopic methods such as Infrared (IR) and Nuclear Magnetic Resonance (NMR)
spectroscopy are used for structural confirmation.

Experimental Protocols

Objective: To determine the purity and isomeric ratio of a 3,3,5-trimethylcyclohexanol sample.
Instrumentation:

e Gas chromatograph with a Flame lonization Detector (FID).

o Capillary column suitable for the analysis of alcohols (e.g., a polar or mid-polar column).
Procedure:

o Sample Preparation: Prepare a dilute solution of the trimethylcyclohexanol sample in a
suitable solvent (e.g., ethanol or dichloromethane) at a concentration of approximately 1
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mg/mL.

 Instrumental Conditions (Example):
o Injector Temperature: 250 °C
o Detector Temperature: 250 °C

o Oven Temperature Program: Start at a suitable initial temperature (e.g., 60 °C), hold for a
few minutes, then ramp up to a final temperature (e.g., 220 °C) at a rate of 5-10 °C/min.

o Carrier Gas: Helium or hydrogen at a constant flow rate.
e Injection: Inject a small volume (e.g., 1 pyL) of the prepared sample into the GC.

» Data Analysis: Identify the peaks corresponding to the cis- and trans-isomers of 3,3,5-
trimethylcyclohexanol based on their retention times. The peak areas can be used to
calculate the purity and the isomeric ratio.

Objective: To identify the functional groups present in 3,3,5-trimethylcyclohexanol.
Instrumentation:

e Fourier Transform Infrared (FTIR) spectrometer.

Procedure:

o Sample Preparation: The sample can be analyzed as a thin film between salt plates (if liquid)
or as a KBr pellet (if solid).

o Data Acquisition: Obtain the IR spectrum over the range of approximately 4000 to 400 cm™1,

o Data Analysis: The spectrum of 3,3,5-trimethylcyclohexanol will show a broad absorption
band in the region of 3200-3600 cm~1* characteristic of the O-H stretching of the alcohol
group, and strong absorptions in the 2850-3000 cm~1 region due to C-H stretching.

Objective: To elucidate the detailed chemical structure and stereochemistry of 3,3,5-
trimethylcyclohexanol isomers.
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Instrumentation:
* NMR spectrometer (e.g., 300 or 400 MHz).
Procedure:

o Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent (e.g.,
CDCls or DMSO-ds).

o Data Acquisition: Acquire *H and 13C NMR spectra.

o Data Analysis: The chemical shifts, splitting patterns, and integration of the signals in the *H
NMR spectrum, along with the chemical shifts in the 33C NMR spectrum, can be used to
confirm the structure and differentiate between the cis and trans isomers.

Applications
Trimethylcyclohexanol, particularly the 3,3,5-isomer, has a variety of applications:

e Fragrance and Flavors: It is used as a fragrance ingredient in perfumes and cosmetics due
to its pleasant, minty odor.[2][7] It is also used as a flavoring agent in products like
toothpaste and chewing gum.[13]

o Chemical Intermediate: It serves as a crucial starting material for the synthesis of other
commercially important chemicals.[3]

o Homosalate: An effective UVB absorber used in sunscreens.[4][5]
o Cyclandelate: A vasodilator used to treat peripheral vascular disease.[4][5]

e Solvents and Plasticizers: It can be used as a solvent in paints and coatings and as a
plasticizer in the production of plastics.[2][9]

Safety and Handling

3,3,5-Trimethylcyclohexanol is considered a hazardous substance.[14] It can cause skin and
eye irritation.[15] Appropriate personal protective equipment, including safety goggles and
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gloves, should be worn when handling this chemical. It is also combustible.[14] For detailed
safety information, refer to the Safety Data Sheet (SDS).[9][14][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trimethylcyclohexanol basic properties and
characteristics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073185#trimethylcyclohexanol-basic-properties-and-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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